N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-4-(indolin-1-ylsulfonyl)benzamide

• IUPAC Name: 4-(2,3-dihydroindol-1-ylsulfonyl)-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C21H16N4O5S/c26-19(22-21-24-23-20(30-21)18-6-3-13-29-18)15-7-9-16(10-8-15)31(27,28)25-12-11-14-4-1-2-5-17(14)25/h1-10,13H,11-12H2,(H,22,24,26)
• InChI Key: LZCWLBIEBBZDRI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)C(=O)NC4=NN=C(O4)C5=CC=CO5
• Molecular Formula: C21H16N4O5S
• Molecular Weight: 436.4 g/mol

Description

N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-4-(indolin-1-ylsulfonyl)benzamide, also known as FIIN-3, is a small molecule inhibitor that targets the tyrosine kinase activity of FGFR1-4. FGFRs are transmembrane receptors that play an important role in cell growth, differentiation, and survival. Overexpression and aberrant activation of FGFRs have been implicated in various diseases, including cancer, angiogenesis, and bone disorders. FIIN-3 has shown promising results in preclinical studies as a potential therapeutic agent for FGFR-related diseases.

Scientific Research Applications

Synthesis and Biological Activity

Research has demonstrated the synthesis and potential biological activities of related heterocyclic compounds, showing that similar structures possess antibacterial, antifungal, and antitumor properties. For instance, Patel, H. S. Patel, and P. Shah (2015) outlined the synthesis of novel heterocyclic compounds including derivatives similar to the compound , highlighting their antimicrobial activities against various bacteria and fungi. These findings suggest potential research pathways for the compound related to antimicrobial applications (Patel, Patel, & Shah, 2015).

Anticancer Potential

Another avenue of research has focused on the synthesis and evaluation of related 1,3,4-oxadiazole derivatives for their anticancer activity. Ravinaik et al. (2021) synthesized a series of derivatives and tested them against various cancer cell lines, finding that some exhibited moderate to excellent anticancer activity. This highlights the potential utility of the compound in cancer research, specifically in the design and development of new anticancer agents (Ravinaik et al., 2021).

Antiplasmodial Activities

Hermann et al. (2021) explored the antiplasmodial activities of N-acylated furazan-3-amine derivatives against Plasmodium falciparum strains, revealing structure-activity relationships critical for antiplasmodial efficacy. This research indicates potential for the compound to be studied for its effects against malaria, offering a foundation for the development of novel antimalarial drugs (Hermann et al., 2021).